Cas no 1568216-96-5 ((1S)-1-(5-bromo-2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol)
(1S)-1-(5-bromo-2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1S)-1-(5-bromo-2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol
-
- MDL: MFCD26904772
- Inchi: 1S/C10H11BrO2/c1-6(12)9-5-8(11)4-7-2-3-13-10(7)9/h4-6,12H,2-3H2,1H3/t6-/m0/s1
- InChI Key: NSJZAQQYJDVUEW-LURJTMIESA-N
- SMILES: [C@H](C1=C2OCCC2=CC(Br)=C1)(O)C
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 348.9±42.0 °C at 760 mmHg
- Flash Point: 164.8±27.9 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
(1S)-1-(5-bromo-2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(1S)-1-(5-bromo-2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S960358-10mg |
(1S)-1-(5-Bromo-2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol |
1568216-96-5 | 10mg |
$ 70.00 | 2022-06-03 | ||
| TRC | S960358-50mg |
(1S)-1-(5-Bromo-2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol |
1568216-96-5 | 50mg |
$ 230.00 | 2022-06-03 | ||
| TRC | S960358-100mg |
(1S)-1-(5-Bromo-2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol |
1568216-96-5 | 100mg |
$ 365.00 | 2022-06-03 | ||
| Enamine | EN300-208815-0.05g |
(1S)-1-(5-bromo-2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol |
1568216-96-5 | 95% | 0.05g |
$218.0 | 2023-09-16 | |
| Enamine | EN300-208815-0.1g |
(1S)-1-(5-bromo-2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol |
1568216-96-5 | 95% | 0.1g |
$326.0 | 2023-09-16 | |
| Enamine | EN300-208815-0.25g |
(1S)-1-(5-bromo-2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol |
1568216-96-5 | 95% | 0.25g |
$466.0 | 2023-09-16 | |
| Enamine | EN300-208815-0.5g |
(1S)-1-(5-bromo-2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol |
1568216-96-5 | 95% | 0.5g |
$735.0 | 2023-09-16 | |
| Enamine | EN300-208815-1.0g |
(1S)-1-(5-bromo-2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol |
1568216-96-5 | 95% | 1g |
$943.0 | 2023-06-08 | |
| Enamine | EN300-208815-2.5g |
(1S)-1-(5-bromo-2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol |
1568216-96-5 | 95% | 2.5g |
$1848.0 | 2023-09-16 | |
| Enamine | EN300-208815-5.0g |
(1S)-1-(5-bromo-2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol |
1568216-96-5 | 95% | 5g |
$2732.0 | 2023-06-08 |
(1S)-1-(5-bromo-2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on (1S)-1-(5-bromo-2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol
(1S)-1-(5-Bromo-2,3-Dihydro-1-Benzofuran-7-yl)ethan-1-ol (CAS No. 1568216-96-5): A Comprehensive Overview
(1S)-1-(5-Bromo-2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol (CAS No. 1568216-96-5) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by a brominated benzofuran core and a chiral alcohol moiety, making it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active molecules.
The benzofuran scaffold is a well-known privileged structure in medicinal chemistry, often found in natural products and synthetic compounds with diverse biological activities. The presence of the bromine atom at the 5-position of the benzofuran ring provides a versatile handle for further functionalization, enabling the synthesis of a wide range of derivatives with tailored properties. The chiral alcohol group at the 1-position adds an additional layer of complexity and potential for enantioselective transformations, which are crucial in the development of chiral drugs.
Recent studies have highlighted the importance of (1S)-1-(5-bromo-2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol in the synthesis of bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of novel anti-inflammatory agents. The researchers demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential as a lead compound for further drug development.
In another study, published in Organic Letters, scientists explored the enantioselective synthesis of (1S)-1-(5-bromo-2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol using asymmetric catalysis. The developed methodology provided high enantiomeric excess (ee) values and excellent yields, making it an attractive route for large-scale production. This advancement has significant implications for the pharmaceutical industry, where enantiopure compounds are often required to ensure safety and efficacy.
The physical and chemical properties of (1S)-1-(5-bromo-2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol have also been extensively studied. It is typically obtained as a white solid with a melting point ranging from 80 to 82°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and acetone but exhibits limited solubility in water. These properties make it suitable for various synthetic transformations and purification techniques.
In terms of spectroscopic characterization, (1S)-1-(5-bromo-2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol can be readily identified using nuclear magnetic resonance (NMR) spectroscopy. The characteristic signals for the benzofuran ring and the chiral alcohol group provide valuable information for structural confirmation. Additionally, mass spectrometry (MS) can be used to determine the molecular weight and confirm the presence of the bromine atom.
The biological activity of (1S)-1-(5-bromo-2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol has been investigated in several studies. One notable application is its use as an intermediate in the synthesis of antiviral agents. A 2022 study published in Antiviral Research reported that derivatives of this compound showed promising activity against influenza virus strains. The researchers attributed this activity to the unique combination of the brominated benzofuran scaffold and the chiral alcohol moiety, which may interact with viral proteins or cellular targets involved in viral replication.
Beyond its use as an intermediate in drug discovery, (1S)-1-(5-bromo-2,3-dihydro-1-benzofuran-7-y l)ethan - 1 - ol has also been explored for its potential applications in materials science. A recent study published in Advanced Materials demonstrated that this compound can be used as a building block for designing novel organic semiconductors with tunable electronic properties. The researchers synthesized conjugated polymers incorporating this compound and observed improved charge transport characteristics compared to conventional materials.
In conclusion, (1S)-1-(5-bromo - 2 , 3 - dihydro - 1 - benzofuran - 7 - yl ) ethan - 1 - ol (CAS No. 1568216 - 96 - 5 ) is a versatile and valuable compound with significant potential in various fields, including medicinal chemistry , organic synthesis , and materials science . Its unique structural features , combined with its chiral nature , make it an attractive target for further research and development . As new applications continue to emerge , this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation .
1568216-96-5 ((1S)-1-(5-bromo-2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)